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Compound of Interest

Compound Name: Ethionamide sulfoxide-D3

Cat. No.: B15599479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

Ethionamide sulfoxide-D3, a critical deuterated internal standard for research and

development. It includes a comparative summary of suppliers, guidance on its application, and

a general experimental workflow.

Commercial Suppliers and Product Specifications
Ethionamide sulfoxide-D3 is available from a select number of specialized chemical

suppliers. The following table summarizes the key quantitative data for the products offered by

prominent vendors. Researchers are advised to visit the suppliers' websites for the most

current pricing and availability.
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Supplier
Catalog
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Available
Quantities

CymitQuimic

a
TR-E890424 C₈D₃H₇N₂OS 185.26 Not specified 1mg, 10mg

MedchemExp

ress
HY-113475S C₈H₇D₃N₂OS 185.26 Not specified 1mg, 5mg

LGC

Standards

TRC-

E890424
Not specified Not specified Not specified Not specified

Pharmaffiliate

s

PA STI

037911
C₈H₇D₃N₂OS 185.26 Not specified Inquire

Application and Experimental Considerations
Ethionamide sulfoxide-D3 is the deuterated analog of Ethionamide sulfoxide, a major

metabolite of the antitubercular drug Ethionamide. Its primary application in a research setting

is as an internal standard for quantitative analysis by mass spectrometry (MS)-based

techniques, such as liquid chromatography-mass spectrometry (LC-MS). The deuterium

labeling provides a distinct mass shift, allowing it to be differentiated from the endogenous

analyte while exhibiting similar chromatographic behavior and ionization efficiency.

General Experimental Protocol for Use as an Internal
Standard
The following is a generalized methodology for the use of Ethionamide sulfoxide-D3 as an

internal standard in a typical LC-MS experiment for the quantification of Ethionamide sulfoxide

in a biological matrix.

Materials:

Ethionamide sulfoxide-D3 (from a commercial supplier)

Ethionamide sulfoxide (non-labeled analytical standard)
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Biological matrix (e.g., plasma, urine, tissue homogenate)

Acetonitrile (ACN), HPLC grade

Formic acid (FA), LC-MS grade

Water, LC-MS grade

Solid Phase Extraction (SPE) cartridges or protein precipitation reagents

LC-MS system (e.g., a triple quadrupole mass spectrometer coupled with a high-

performance liquid chromatograph)

Methodology:

Preparation of Standard Solutions:

Prepare a stock solution of Ethionamide sulfoxide-D3 in a suitable solvent (e.g.,

methanol or DMSO) at a concentration of 1 mg/mL.

Prepare a series of working standard solutions of the non-labeled Ethionamide sulfoxide in

the same solvent to create a calibration curve.

Prepare a working solution of the internal standard (Ethionamide sulfoxide-D3) by

diluting the stock solution to a fixed concentration (e.g., 100 ng/mL) in the initial mobile

phase.

Sample Preparation:

Thaw biological samples to room temperature.

To a known volume of the biological sample (e.g., 100 µL), add a fixed volume of the

internal standard working solution.

Perform sample clean-up to remove proteins and other interfering substances. This can be

achieved through:
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Protein Precipitation: Add 3 volumes of cold acetonitrile, vortex, and centrifuge to pellet

the precipitated proteins.

Solid Phase Extraction (SPE): Condition the SPE cartridge, load the sample, wash

away interferences, and elute the analyte and internal standard.

Evaporate the supernatant or eluate to dryness under a gentle stream of nitrogen.

Reconstitute the dried extract in a known volume of the initial mobile phase.

LC-MS Analysis:

Set up the LC method, including the analytical column, mobile phases, gradient, and flow

rate, to achieve chromatographic separation of Ethionamide sulfoxide.

Develop a Multiple Reaction Monitoring (MRM) method on the mass spectrometer. This

will involve selecting precursor and product ion transitions for both Ethionamide sulfoxide

and Ethionamide sulfoxide-D3.

Inject the prepared samples and calibration standards onto the LC-MS system.

Data Analysis:

Integrate the peak areas for both the analyte and the internal standard.

Calculate the ratio of the analyte peak area to the internal standard peak area.

Construct a calibration curve by plotting the peak area ratio against the concentration of

the non-labeled standards.

Determine the concentration of Ethionamide sulfoxide in the unknown samples by

interpolating their peak area ratios from the calibration curve.

Workflow and Pathway Diagrams
The following diagrams illustrate the logical workflow for procuring and utilizing Ethionamide
sulfoxide-D3 in a research context.
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Procurement and Utilization Workflow for Ethionamide Sulfoxide-D3.
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To cite this document: BenchChem. [Commercial Sourcing and Technical Guide for
Ethionamide Sulfoxide-D3 in Research Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15599479#commercial-suppliers-of-
ethionamide-sulfoxide-d3-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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